Cas no 7404-81-1 ( )

• Product Name: &nbsp
• CAS No: 7404-81-1
• MF: C₁₃H₂₂N₂O₆
• MW: 302.323584079742
• CID: 978991
• PubChem ID: 345489
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,9-dinitrotridecane-2,12-dione
• 7404-81-1
• DTXSID10323136
• NSC-403130
• NSC403130
•  

• Inchi： 1S/C13H22N2O6/c1-10(16)6-8-12(14(18)19)4-3-5-13(15(20)21)9-7-11(2)17/h12-13H,3-9H2,1-2H3
• InChI Key： UFIRUAZYPUGOBZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CCC(C)=O)CCCC(CCC(C)=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 302.14786
• Monoisotopic Mass: 302.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 490.5°C at 760 mmHg
• Flash Point: 230.8°C
• Refractive Index: 1.475
• PSA: 120.42
• LogP: 3.23210